Cas no 88450-81-1 (Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-)

Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- structure
88450-81-1 structure
Product Name:Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
CAS No:88450-81-1
MF:C27H32N2O
MW:400.555787086487
CID:632405
PubChem ID:20445256
Update Time:2025-04-19

Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
    • 1-benzyl-1-butyl-3-phenyl-3-(4-propan-2-ylphenyl)urea
    • 88450-81-1
    • N-Benzyl-N-butyl-N'-phenyl-N'-[4-(propan-2-yl)phenyl]urea
    • DTXSID80607258
    • Inchi: 1S/C27H32N2O/c1-4-5-20-28(21-23-12-8-6-9-13-23)27(30)29(25-14-10-7-11-15-25)26-18-16-24(17-19-26)22(2)3/h6-19,22H,4-5,20-21H2,1-3H3
    • InChI Key: MQUQKNQVMWJDGB-UHFFFAOYSA-N
    • SMILES: O=C(N(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)C)N(CC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 400.251463648g/mol
  • Monoisotopic Mass: 400.251463648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 23.6Ų

Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Related Literature

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